Cas no 142203-64-3 (Spiro[6,10-methanobenzocyclodecene-4(1H),2'-oxirane]-1,3,5,8,9,11,12-heptol,2,3,4a,5,6,7,8,11,12,12a-decahydro-9,12a,13,13-tetramethyl-,3,5,8,11-tetraacetate, (1S,2'R,3S,4aR,5S,6S,8S,11R,12R,12aS)-)

Spiro[6,10-methanobenzocyclodecene-4(1H),2'-oxirane]-1,3,5,8,9,11,12-heptol,2,3,4a,5,6,7,8,11,12,12a-decahydro-9,12a,13,13-tetramethyl-,3,5,8,11-tetraacetate, (1S,2'R,3S,4aR,5S,6S,8S,11R,12R,12aS)- Properties

Names and Identifiers

• Spiro[6,10-methanobenzocyclodecene-4(1H),2'-oxirane]-1,3,5,8,9,11,12-heptol,2,3,4a,5,6,7,8,11,12,12a-decahydro-9,12a,13,13-tetramethyl-,3,5,8,11-tetraacetate, (1S,2'R,3S,4aR,5S,6S,8S,11R,12R,12aS)-
• Taxumairol B
• Hddabi
• Spiro[6,10-methanobenzocyclodecene-4(1H),2'-oxirane]-1,3,5,8,9,11,12-heptol,2,3,4a,5,6,7,8,11,...
• Spiro[6,10-methanobenzocyclodecene-4(1H),2'-oxirane]-1,3,5,8,9,11,12-heptol,2,3,4a,5,6,7,8,11,12,12a-decahydro-9,12a,13,13-te
• (2alpha,4alpha,5alpha,7beta,9alpha,10beta,13alpha)-1,7,9-trihydroxy-4,20-epoxytax-11-ene-2,5,10,13-tetrayl tetraacetate
• (2alpha,4xi,5alpha,7beta,9alpha,10beta,13alpha)-1,7,9-trihydroxy-4,20-epoxytax-11-ene-2,5,10,13-tetrayl tetraacetate
• 1-Hydroxy-7,9-dideacetylbaccatin I
• [ "" ]
• DTXSID00931385
• 1,7,9-Trihydroxy-4,20-epoxytax-11-ene-2,5,10,13-tetrayl tetraacetate
• [(1'S,2'S,3'R,5'S,7'S,8'S,9'R,10'R,13'S)-2',10',13'-triacetyloxy-1',7',9'-trihydroxy-8',12',15',15'-tetramethylspiro[oxirane-2,4'-tricyclo[9.3.1.03,8]pentadec-11-ene]-5'-yl] acetate
• 1-Hydroxy-7,9-dideacetyl baccatin I
• 142203-64-3
• AKOS040762411
• SCHEMBL43656
• CHEMBL516669
• [(1'S,2R,2'S,3'R,5'S,7'S,8'S,9'R,10'R,13'S)-2',10',13'-triacetyloxy-1',7',9'-trihydroxy-8',12',15',15'-tetramethylspiro[oxirane-2,4'-tricyclo[9.3.1.03,8]pentadec-11-ene]-5'-yl] acetate
• +Expand

• InChIKey： WJMBBODKITXTJA-YHGXYTIQSA-N
• Inchi： InChI=1S/C28H40O12/c1-12-17(37-13(2)29)10-28(35)24(40-16(5)32)22-26(8,18(33)9-19(38-14(3)30)27(22)11-36-27)23(34)21(39-15(4)31)20(12)25(28,6)7/h17-19,21-24,33-35H,9-11H2,1-8H3/t17-,18-,19-,21+,22-,23-,24-,26+,27?,28+/m0/s1
• SMILES： CC(O[C@@H]1C(C)=C2C(C)(C)[C@@]([C@H]([C@H]3[C@@]([C@H]([C@@H]2OC(=O)C)O)(C)[C@@H](O)C[C@H](OC(=O)C)C23CO2)OC(=O)C)(O)C1)=O

Computed Properties

• Exact Mass: 568.25197671g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 8
• Monoisotopic Mass: 568.25197671g/mol
• Heavy Atom Count: 40
• Complexity: 1140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 178Ų

Experimental Properties

• Boiling Point: 633.8±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±4.2 mmHg at 25°C
• Flash Point: 199.0±25.0 °C
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),